Cas no 16703-39-2 (3-(4-chlorophenyl)-3-methylbutan-2-one)

• Product Name: 3-(4-chlorophenyl)-3-methylbutan-2-one
• CAS No: 16703-39-2
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• MDL: MFCD01656231
• CID: 209451
• PubChem ID: 27998
• Update Time: 2025-11-02

3-(4-chlorophenyl)-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,3-(4-chlorophenyl)-3-methyl-
• 3-(4-chlorophenyl)-3-methyl-2-Butanone
• 3-(4-chlorophenyl)-3-methylbutan-2-one
• EN300-2006565
• 2-BUTANONE, 3-(p-CHLOROPHENYL)-3-METHYL-
• 2-Methyl-2-(p-chlorophenyl)-3-butanone
• SCHEMBL3413489
• DTXSID70168222
• FT-0754786
• 2-Butanone, 3-(4-chlorophenyl)-3-methyl-
• 3-(p-Chlorophenyl)-3-methyl-2-butanone
• 16703-39-2
• BVYURCFIUPFFDK-UHFFFAOYSA-N
• BRN 1868078

• MDL： MFCD01656231
• Inchi： 1S/C11H13ClO/c1-8(13)11(2,3)9-4-6-10(12)7-5-9/h4-7H,1-3H3
• InChI Key： BVYURCFIUPFFDK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(C)=O)(C)C

Computed Properties

• Exact Mass: 196.06559
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07